N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-(dimethylamino)-4-phenylpyrazole-1-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c1-22(2)17-16(13-6-4-3-5-7-13)12-23(21-17)18(24)20-15-10-8-14(19)9-11-15/h3-12H,1-2H3,(H,20,24)
• InChI Key: PDFMNDQLOSXDPU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN(C=C1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide, commonly known as CPP or CPP-ACP, is a chemical compound that has gained significant attention in scientific research for its potential applications in the field of dentistry. CPP-ACP is a bioactive peptide that has been found to have a range of beneficial effects on dental health, including the prevention and treatment of dental caries and erosion.

Scientific Research Applications

Pyrazole Derivatives as Pharmacophores

Pyrazole derivatives, including compounds like N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide, serve as pharmacophores due to their presence in many biologically active compounds. These derivatives are instrumental in medicinal chemistry, offering a template for combinatorial chemistry. Their application extends across various biological activities, including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anti-HIV properties. The synthesis of pyrazole-based compounds often involves condensation followed by cyclization, utilizing reagents like phosphorus oxychloride (POCl3), dimethyl formamide, and acetamide. This process allows for the creation of heterocyclic appended pyrazoles, which are significant for designing more active biological agents through modifications and derivatizations (Dar & Shamsuzzaman, 2015).

Heterocyclic Compound Synthesis

N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide is valuable as a building block for synthesizing a wide range of heterocyclic compounds, including pyrazolo-imidazoles, -thiazoles, and others. Its versatility in synthesis stems from the reactive nature of its core structure, facilitating the creation of molecules with significant biological and pharmacological applications. The unique reactivity of such compounds under mild conditions has led to innovative transformations, contributing to the advancement of heterocyclic chemistry and the development of new materials and drugs (Gomaa & Ali, 2020).

Antitumor Activity

Compounds structurally related to N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide, particularly those within the imidazole and pyrazole families, have shown promising antitumor activities. Studies focusing on derivatives like bis(2-chloroethyl)amino derivatives of imidazole and benzimidazole have revealed a range of compounds with significant biological properties, some of which have progressed beyond preclinical testing. This highlights the potential of such compounds in the search for new antitumor drugs and the synthesis of compounds with varied biological effects (Iradyan et al., 2009).